Cas no 872591-28-1 (3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 872591-28-1
• MF: C₁₈H₁₆N₆O
• MW: 332.35924243927
• CID: 6085743
• PubChem ID: 7162125
• Update Time: 2025-07-08

3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3-(3,5-dimethylphenyl)-3,6-dihydro-6-(3-pyridinylmethyl)-
• AKOS024616048
• 3-(3,5-dimethylphenyl)-6-(pyridin-3-ylmethyl)triazolo[4,5-d]pyrimidin-7-one
• 3-(3,5-dimethylphenyl)-6-(pyridin-3-ylmethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• AB00686981-01
• F1876-1053
• 3-(3,5-dimethylphenyl)-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 872591-28-1
• CCG-307566

• Inchi： 1S/C18H16N6O/c1-12-6-13(2)8-15(7-12)24-17-16(21-22-24)18(25)23(11-20-17)10-14-4-3-5-19-9-14/h3-9,11H,10H2,1-2H3
• InChI Key： HGTKSSPLYCITHV-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CN=C2)C(=O)C2N=NN(C3=CC(C)=CC(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 332.13855916g/mol
• Monoisotopic Mass: 332.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 611.5±65.0 °C(Predicted)
• pka: 4.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

3-(3,5-Dimethylphenyl)-6-(Pyridin-3-yl)methyl-3H,6H,7H-1,2,3Triazolo[4,5-d]Pyrimidin-7-one: A Comprehensive Overview

CAS No. 872591-28-1, 3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one is characterized by a triazolopyrimidine core with specific substituents. The 3-(3,5-dimethylphenyl) group and the 6-(pyridin-3-yl)methyl group are key structural features that contribute to its unique properties. The dimethylphenyl substituent provides lipophilicity and enhances the compound's ability to cross cell membranes, while the pyridine moiety imparts additional functionality and reactivity.

The synthesis of 3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one typically involves a multi-step process. One common approach is the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the triazolopyrimidine core. Subsequent functionalization steps are used to introduce the desired substituents. Recent advancements in synthetic methodologies have focused on improving yield and selectivity while reducing reaction times and environmental impact.

In terms of biological activities, 3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases such as PI3K and mTOR. These kinases play crucial roles in cell signaling pathways associated with cancer and other proliferative disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,5-dimethylphenyl)-6-(pyridin-3-yl)methyl-3H,6H,7H-1,2,triazolo[4,d]pyrimidin-7-one in treating various diseases. Preliminary data from phase I trials have shown favorable pharmacokinetic profiles and tolerability in patients. Further studies are needed to determine optimal dosing regimens and to assess long-term safety and efficacy.

The mechanism of action of 3-(3,dimethylphenyl)-6-(pyridin-3-yl)methyl-H,H,H-triazolo[4,d]pyrimidin-one involves its ability to selectively bind to target proteins and modulate their activity. Molecular modeling studies have provided insights into the binding interactions between the compound and its protein targets. These interactions are critical for understanding the compound's selectivity and potency.

Beyond its therapeutic potential, 3-(dimethylphenyl-)6-(pyridin--y-l)methyl-H,H,H-triazolo[4,d]pyrimidin-one has also been explored for its use in diagnostic imaging. Its ability to selectively accumulate in specific tissues or cells makes it a promising candidate for developing imaging agents that can aid in disease diagnosis and monitoring.

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